Cas no 2613384-45-3 ((3-Ethynylmorpholin-3-yl)methanol)

• Product Name: (3-Ethynylmorpholin-3-yl)methanol
• CAS No: 2613384-45-3
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD33032184
• CID: 5664879
• PubChem ID: 155943657
• Update Time: 2025-06-11

(3-Ethynylmorpholin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2613384-45-3
• (3-ethynylmorpholin-3-yl)methanol
• EN300-27734813
• (3-Ethynylmorpholin-3-yl)methanol

• MDL： MFCD33032184
• Inchi： 1S/C7H11NO2/c1-2-7(5-9)6-10-4-3-8-7/h1,8-9H,3-6H2
• InChI Key： FOTJDRAYMPKYDB-UHFFFAOYSA-N
• SMILES： O1CCNC(C#C)(CO)C1

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 41.5Ų

Additional information on (3-Ethynylmorpholin-3-yl)methanol

Introduction to (3-Ethynylmorpholin-3-yl)methanol (CAS No: 2613384-45-3)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, (3-Ethynylmorpholin-3-yl)methanol, identified by its CAS number 2613384-45-3, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound, featuring a 3-ethynylmorpholin-3-yl moiety, represents a fascinating area of study for researchers exploring novel therapeutic agents.

The molecular structure of (3-Ethynylmorpholin-3-yl)methanol consists of a morpholine ring substituted with an ethynyl group at the 3-position, further functionalized with a hydroxymethyl group. This specific arrangement confers distinct chemical and biological properties, making it a valuable scaffold for drug design. The presence of the ethynyl group enhances the compound's reactivity, allowing for further derivatization and modification to tailor its pharmacological profile.

In recent years, there has been a growing interest in morpholine derivatives due to their broad spectrum of biological activities. Morpholine-based compounds have been explored for their potential in treating various diseases, including infectious disorders and neurological conditions. The ethynyl substituent in (3-Ethynylmorpholin-3-yl)methanol introduces additional possibilities for chemical modifications, such as cross-coupling reactions, which are widely used in synthesizing complex molecules.

One of the most promising applications of (3-Ethynylmorpholin-3-yl)methanol is in the development of antiviral agents. The unique structural features of this compound make it a suitable candidate for inhibiting viral enzymes and disrupting viral replication cycles. Current research indicates that morpholine derivatives can interfere with key viral proteins, thereby preventing the spread of infection. This has prompted investigations into optimizing the compound's efficacy and safety for therapeutic use.

Moreover, (3-Ethynylmorpholin-3-yl)methanol has shown potential in addressing antibiotic resistance issues. As bacterial infections become increasingly difficult to treat with conventional antibiotics, there is a pressing need for novel antimicrobial agents. The structural versatility of this compound allows researchers to design derivatives that can overcome resistance mechanisms by targeting different bacterial pathways. Preliminary studies suggest that certain morpholine derivatives exhibit potent activity against multidrug-resistant bacteria.

The synthesis of (3-Ethynylmorpholin-3-yl)methanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to construct the complex molecular framework efficiently. These methods ensure high yields and purity, which are crucial for subsequent biological evaluations.

In addition to its pharmaceutical applications, (3-Ethynylmorpholin-3-yl)methanol has potential uses in materials science. The ethynyl group can serve as an anchor point for polymerization reactions, leading to the development of novel functional materials with tailored properties. Such materials could find applications in coatings, adhesives, and other industrial products where specific chemical functionalities are desired.

The toxicological profile of (3-Ethynylmorpholin-3-yl)methanol is another critical area of investigation. Comprehensive safety studies are essential to assess its potential side effects and determine safe dosage levels. In vitro and in vivo experiments help researchers understand how the compound interacts with biological systems and identify any adverse reactions. These studies are fundamental for ensuring that the compound is safe for human use before it can be advanced to clinical trials.

Recent advancements in computational chemistry have also contributed to the study of (3-Ethynylmorpholin-3-yl)methanol. Molecular modeling techniques allow researchers to predict the compound's behavior and interactions with biological targets with high accuracy. This approach accelerates the drug discovery process by identifying promising candidates early in the development pipeline.

The future prospects of (3-Ethynylmorpholin-3-yl)methanol are vast and multifaceted. Ongoing research aims to expand its therapeutic applications and explore new synthetic pathways that enhance its production efficiency. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field, leading to the discovery of novel drugs that address unmet medical needs.

In conclusion, (3-Ethynylmorpholin-3-yl)methanol represents a significant advancement in medicinal chemistry due to its unique structural features and broad range of potential applications. Its role in antiviral and antimicrobial research underscores its importance as a versatile scaffold for drug design. As scientific understanding continues to evolve, this compound is poised to play a crucial role in developing next-generation therapeutic agents that improve global health outcomes.